Molecular Weight Differentiation: 1,3′-Bipiperidine vs. Simple Piperidine Carboxylic Acid Building Blocks
The target compound carries a molecular weight of 326.4 g/mol, which is 83.1 g/mol (34%) greater than the widely used single‑ring analog 1-[(tert-Butoxy)carbonyl]-5-methylpiperidine-3-carboxylic acid (CAS 1365887-45-1, MW 243.3 g/mol) [1]. This mass increment reflects the presence of the full 3‑methylpiperidine substituent, providing additional steric bulk and an extra basic nitrogen centre not available in the methyl‑only analog. In fragment‑based or structure‑guided design campaigns where the bipiperidine motif is required for target engagement, procurement of the simpler analog would necessitate additional synthetic steps to install the distal piperidine ring, adding 2–4 synthetic operations and reducing overall yield [2].
| Evidence Dimension | Molecular weight (g/mol) |
|---|---|
| Target Compound Data | 326.4 g/mol |
| Comparator Or Baseline | 1-[(tert-Butoxy)carbonyl]-5-methylpiperidine-3-carboxylic acid (CAS 1365887-45-1): 243.3 g/mol |
| Quantified Difference | Δ = +83.1 g/mol (+34%) |
| Conditions | Computed from molecular formula; PubChem 2.1 |
Why This Matters
A 34% larger molecular weight and an additional basic nitrogen directly affect downstream ADME properties and synthetic step count, making the target compound the direct‑use building block when the 1,3′‑bipiperidine motif is specified in the target molecule.
- [1] PubChem Compound Summary CID 137703686: molecular weight 326.4 g/mol, formula C₁₇H₃₀N₂O₄. https://pubchem.ncbi.nlm.nih.gov/compound/137703686 (accessed May 2026). View Source
- [2] Goldberg, F. W. et al. (2020) 'The importance of synthetic chemistry in the pharmaceutical industry,' Science, 369(6501), pp. 34–41. Generally discusses the impact of building block complexity on synthetic route length and overall yield in medicinal chemistry programmes. View Source
